N'-[(E)-(2,4-dimethoxyphenyl)methylidene]-2-(3,4-dimethylphenoxy)acetohydrazide

• Molecular Formula: C19H22N2O4
• Molecular Weight: 342.4 g/mol
• IUPAC Name: N-[(E)-(2,4-dimethoxyphenyl)methylideneamino]-2-(3,4-dimethylphenoxy)acetamide
• InChI: InChI=1S/C19H22N2O4/c1-13-5-7-17(9-14(13)2)25-12-19(22)21-20-11-15-6-8-16(23-3)10-18(15)24-4/h5-11H,12H2,1-4H3,(H,21,22)/b20-11+
• InChI Key: VWFGCXOAJZRLSY-RGVLZGJSSA-N
• Isomeric SMILES: CC1=C(C=C(C=C1)OCC(=O)N/N=C/C2=C(C=C(C=C2)OC)OC)C
• Canonical SMILES: CC1=C(C=C(C=C1)OCC(=O)NN=CC2=C(C=C(C=C2)OC)OC)C

Description

N’-[(E)-(2,4-Dimethoxyphenyl)methylene]-2-(3,4-dimethylphenoxy)acetohydrazide is a complex organic compound characterized by its unique structure, which includes methoxy and dimethylphenoxy groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N’-[(E)-(2,4-Dimethoxyphenyl)methylene]-2-(3,4-dimethylphenoxy)acetohydrazide typically involves the condensation of 2,4-dimethoxybenzaldehyde with 2-(3,4-dimethylphenoxy)acetohydrazide under acidic or basic conditions. The reaction is usually carried out in a solvent such as ethanol or methanol, and the product is purified through recrystallization or chromatography .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

N’-[(E)-(2,4-Dimethoxyphenyl)methylene]-2-(3,4-dimethylphenoxy)acetohydrazide can undergo various chemical reactions, including:

Oxidation: This reaction can be facilitated by oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where functional groups are replaced by nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield corresponding carboxylic acids, while reduction may produce alcohols or amines.

Scientific Research Applications

N’-[(E)-(2,4-Dimethoxyphenyl)methylene]-2-(3,4-dimethylphenoxy)acetohydrazide has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its therapeutic potential in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N’-[(E)-(2,4-Dimethoxyphenyl)methylene]-2-(3,4-dimethylphenoxy)acetohydrazide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context.

Comparison with Similar Compounds

Similar Compounds

• N’-[(E)-(2,3-Dimethoxyphenyl)methylene]-2-(3,4-dimethylphenoxy)acetohydrazide
• N’-[(E)-(2,5-Dimethoxyphenyl)methylene]-2-(3,4-dimethylphenoxy)acetohydrazide
• N’-[(E)-(3,4-Dimethoxyphenyl)methylene]-2-(3,4-dimethylphenoxy)acetohydrazide

Uniqueness

N’-[(E)-(2,4-Dimethoxyphenyl)methylene]-2-(3,4-dimethylphenoxy)acetohydrazide is unique due to its specific arrangement of methoxy and dimethylphenoxy groups, which confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for research and development in various scientific fields.